Cas no 2877635-46-4 (2-(methylsulfanyl)-4-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]pyrimidine-5-carbonitrile)

• Product Name: 2-(methylsulfanyl)-4-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]pyrimidine-5-carbonitrile
• CAS No: 2877635-46-4
• MF: C₁₅H₁₉N₅OS₂
• MW: 349.474259614944
• CID: 5327976
• PubChem ID: 165434910
• Update Time: 2025-05-20

2-(methylsulfanyl)-4-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-4-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]pyrimidine-5-carbonitrile
• 2877635-46-4
• AKOS040867967
• F6753-4236
• 2-(Methylthio)-4-[3-(4-thiomorpholinylcarbonyl)-1-pyrrolidinyl]-5-pyrimidinecarbonitrile

• Inchi： 1S/C15H19N5OS2/c1-22-15-17-9-12(8-16)13(18-15)20-3-2-11(10-20)14(21)19-4-6-23-7-5-19/h9,11H,2-7,10H2,1H3
• InChI Key： INQUPEBLAUUIOU-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(C#N)C(N2CCC(C(N3CCSCC3)=O)C2)=N1

Computed Properties

• Exact Mass: 349.10310259g/mol
• Monoisotopic Mass: 349.10310259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.9±55.0 °C(Predicted)
• pka: 3.19±0.40(Predicted)

Additional information on 2-(methylsulfanyl)-4-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]pyrimidine-5-carbonitrile

2-(Methylsulfanyl)-4-[3-(Thiomorpholine-4-Carbonyl)Pyrrolidin-1-Yl]Pyrimidine-5-Carbonitrile: A Comprehensive Overview

2-(Methylsulfanyl)-4-[3-(Thiomorpholine-4-Carbonyl)Pyrrolidin-1-Yl]Pyrimidine-5-Carbonitrile is a complex organic compound with the CAS number 2877635-46-4. This compound belongs to the class of pyrimidine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The structure of this compound features a pyrimidine ring substituted with a methylsulfanyl group at position 2, a pyrrolidine ring at position 4, and a cyano group at position 5. The pyrrolidine ring is further substituted with a thiomorpholine-4-carbonyl group, adding complexity and potential bioactivity to the molecule.

The synthesis of 2-(Methylsulfanyl)-4-[3-(Thiomorpholine-4-Carbonyl)Pyrrolidin-1-Yl]Pyrimidine-5-Carbonitrile involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in asymmetric synthesis and catalytic methods have enabled the efficient construction of such complex molecules. Researchers have explored various strategies to optimize the yield and stereochemical purity of this compound, which is crucial for its application in drug discovery.

One of the most significant applications of this compound lies in its potential as a bioactive agent. Pyrimidine derivatives are known for their ability to modulate various biological targets, including kinases, proteases, and ion channels. The presence of the methylsulfanyl group and the thiomorpholine moiety suggests that this compound may exhibit antioxidant or anti-inflammatory properties. Recent studies have highlighted the importance of sulfur-containing groups in enhancing the bioavailability and reducing toxicity of therapeutic agents.

The pyrrolidine ring in this compound serves as a scaffold for further functionalization, allowing researchers to explore its interactions with biological systems. The thiomorpholine carbonyl group introduces additional flexibility and hydrogen bonding capabilities, which are essential for molecular recognition and binding affinity. These features make this compound a promising candidate for investigating its role in signal transduction pathways and cell cycle regulation.

In terms of pharmacokinetics, the molecular weight, lipophilicity, and hydrogen bonding capacity of this compound play critical roles in determining its absorption, distribution, metabolism, and excretion (ADME) properties. Advanced computational tools, such as molecular docking and pharmacokinetic modeling, have been employed to predict its behavior in vivo. These studies provide valuable insights into optimizing drug delivery systems and improving therapeutic efficacy.

Recent research has also focused on the potential of this compound as an anticancer agent. Pyrimidine derivatives have shown promise in targeting cancer cells by inhibiting key enzymes involved in DNA replication and repair. The combination of the methylsulfanyl group, which may enhance cytotoxicity, and the pyrrolidine-thiomorpholine system, which could improve selectivity, makes this compound an attractive candidate for further investigation in oncology.

Moreover, the unique structural features of 2-(Methylsulfanyl)-4-[3-(Thiomorpholine-4-Carbonyl)Pyrrolidin-1-Yl]Pyrimidine-5-Carbonitrile make it a valuable tool for studying molecular interactions in chemical biology. Its ability to form stable complexes with biomolecules has been leveraged in designing sensors and diagnostic agents for detecting specific analytes in biological samples.

In conclusion, 2-(Methylsulfanyl)-4-[3-(Thiomorpholine-4-Carbonyl)Pyrrolidin-1-Yl]Pyrimidine-5-Carbonitrile (CAS No: 2877635-46-4) is a versatile compound with significant potential in medicinal chemistry and chemical biology. Its intricate structure provides a platform for exploring diverse biological activities and therapeutic applications. As research continues to uncover its full potential, this compound remains at the forefront of innovative drug discovery efforts.